
Comparative Guide: High-Purity L-Serine [1-13C,
15N] Isotopes[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: L-SERINE (1-13C; 15N)

Cat. No.: B1579733

Get Quote

Executive Summary
L-Serine labeled at the carbonyl carbon (1-13C) and the alpha-nitrogen (15N) is a precision

tool for dissecting the Serine-Glycine-One-Carbon (SGOC) metabolic network and for

backbone assignment in protein NMR (specifically HNCO experiments).[1]

In these applications, isotopic enrichment (<99%) is not the only critical metric.[1] Chiral purity

(>99% L-enantiomer) is equally vital, as D-serine accumulation can trigger excitotoxic

pathways in neuronal models, confounding drug development data.[1] This guide evaluates

three primary supply channels—Cambridge Isotope Laboratories (CIL), Omicron Biochemicals,

and Sigma-Aldrich (Merck)—based on technical specifications, impurity profiles, and

application suitability.[1]

Technical Criteria for Evaluation
To objectively compare these products, we define "High-Purity" through three distinct lenses:
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Criterion Metric Why It Matters

Isotopic Enrichment Atom % Excess (APE)

NMR: <98% 15N reduces

sensitivity in HSQC

experiments.[1] MFA: Low

enrichment complicates natural

abundance correction

algorithms.

Chemical Purity % by HPLC/TLC

Impurities (e.g., Glycine,

inorganic salts) can suppress

ionization in Mass Spec or

appear as artifacts in NMR.[1]

Chiral Purity Enantiomeric Excess (% ee)

Critical: D-Serine is a potent

NMDA receptor co-agonist.[1]

Even 1% contamination can

alter cellular phenotypes in

neurobiology studies.

Supplier Landscape & Specification Analysis
The following data aggregates Certificate of Analysis (CoA) specifications and typical batch

performance.

Tier 1: The Specialist (Cambridge Isotope Laboratories)
Product: L-Serine (1-13C, 99%; 15N, 98%)[1][2][3]

Catalog: CNLM-474-H

Performance Profile: CIL is the industry benchmark for NMR-grade isotopes.[1] Their "H"

designation often implies enhanced QC for microbiological use.[1]

Strengths: Consistent >99% isotopic enrichment on Carbon-1; rigorous chiral analysis.[1]

Weaknesses: Higher cost per milligram; lead times can fluctuate for specific dual-labels.[1]
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Tier 2: The Custom Synthesizer (Omicron Biochemicals)
Product: L-Serine [1-13C, 15N][1][2][4][5][6]

Performance Profile: Omicron specializes in carbohydrate and amino acid synthesis with a

focus on specific isotopomers that larger vendors may not stock.[1]

Strengths: High flexibility; often provides higher chemical purity (>99%) compared to the

standard 98% of bulk suppliers.[1]

Weaknesses: Smaller distribution network; documentation may be less standardized than

GMP-validated vendors.[1]

Tier 3: The Generalist (Sigma-Aldrich / Merck)
Product: L-Serine (Various isotopomers, e.g., 1-13C or U-13C, 15N)[1][7]

Performance Profile: Massive inventory.[1] While they list specific dual labels, they often

source from third-party isotope manufacturers.

Strengths: Logistics and availability; "Isotec" line is historically reliable.[1]

Weaknesses: Batch-to-batch variability can be higher; CoA sometimes lists "Chemical Purity:

95%" for complex isotopes, which is a risk for sensitive MS applications.[1]

Summary Comparison Table
Feature CIL (CNLM-474)

Omicron

Biochemicals
Sigma-Aldrich

13C Enrichment ≥ 99% ≥ 99% ≥ 99%

15N Enrichment ≥ 98% ≥ 98% ≥ 98%

Chemical Purity ≥ 98% ≥ 99% (Typical) ≥ 95-98% (Varies)

Chiral Purity Tested (>99% ee) Tested (>99% ee) Not always specified

Best For
Protein NMR, Clinical

MS

Custom Metabolic

Tracing
Routine Standards
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Experimental Validation: Quality Control Protocols
Trusting the label is insufficient for high-stakes metabolic flux or structural biology. The

following workflows allow you to validate the reagent quality before committing precious

samples.

Workflow Visualization: The "Gatekeeper" Protocol

Receive Isotope
(L-Ser 1-13C, 15N)

Solubility Check
(50 mg/mL in H2O)

1H NMR (D2O)
Check Chemical Purity

Clear Solution Inverse Gated 13C NMR
Check Enrichment

>98% Purity Chiral HPLC / Polarimetry
Check L-Enantiomer

>99% 13C
Pass/Fail?

Proceed to ExperimentPass

Contact Supplier

Fail

Click to download full resolution via product page

Figure 1: Step-by-step Quality Control workflow for verifying isotope integrity prior to use.

Protocol 1: Isotopic Enrichment Verification (NMR)
Objective: Confirm that the 1-position is >99% 13C and verify 15N presence.

Sample: Dissolve 10 mg L-Serine in 600 µL D2O.

Instrument: 500 MHz (or higher) NMR with cryoprobe.

Experiment A (1H-13C HSQC): Look for the strong correlation of the alpha-proton to the

carbonyl (via long-range coupling) or run a standard 1D 13C with inverse gated decoupling

to integrate the signal quantitatively against an internal standard (e.g., DSS).

Success Criteria: The carbonyl peak (~173 ppm) should show characteristic splitting

(doublet) due to J(13C-15N) coupling (~15 Hz), confirming the bond between the labeled

Carbon-1 and Nitrogen.[1] Absence of splitting indicates label scrambling or lack of 15N.

Protocol 2: Chiral Purity Analysis
Objective: Detect D-Serine contaminants.
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Method: Polarimetry is the quick standard ([α]20/D +14.6° in 1M HCl), but it is insensitive to

<2% impurities.[1]

Gold Standard: Derivatization with Marfey’s Reagent (FDAA) followed by LC-MS.

Why: FDAA reacts with the amine to form diastereomers.[1] L-Ser-FDAA and D-Ser-FDAA

separate easily on a C18 column.

Acceptance: D-Serine peak area < 0.5% of total.[1][8]

Application-Specific Performance Data
Scenario A: Metabolic Flux Analysis (MFA)
In MFA, L-Serine [1-13C, 15N] is used to trace the flux through Serine

Hydroxymethyltransferase (SHMT).[1]

The Pathway: Serine -> Glycine + Methylene-THF.[1]

The Tracer Fate:

The 1-13C (Carboxyl) becomes the Carboxyl of Glycine.[1]

The 15N (Amine) becomes the Amine of Glycine.[1]

The Side chain (unlabeled in this product) enters the One-Carbon folate pool.[1]

Impact of Impurity: If your supplier provides L-Serine that contains 5% [U-13C] (Uniformly

labeled) as a byproduct of poor separation, your mass isotopomer distribution (MID) for Glycine

will show unexpected M+2 species, leading to false calculation of gluconeogenic flux.[1]

Recommendation: For MFA, CIL or Omicron are preferred due to stricter control over

isotopomer specificity compared to bulk catalog items.
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Figure 2: Fate of L-Serine [1-13C, 15N] in the SHMT reaction.[1] The specific labeling pattern

allows differentiation between backbone retention (Glycine) and side-chain donation (Folate

pool).[1]

Final Recommendations
For Protein NMR (Backbone Assignment):

Choice:Cambridge Isotope Laboratories (CIL).[1]

Reason: The high 15N enrichment (>98%) is non-negotiable for 3D HNCO experiments

where sensitivity is limited by the transfer efficiency across the N-C' bond.

For Metabolic Tracing (Mass Spec):

Choice:Omicron Biochemicals or CIL.[1]

Reason: You need absolute certainty that the label is only at position 1.[1] "Isotopic

scrambling" (labels appearing at pos 2 or 3) can ruin flux models. Omicron’s synthetic

routes are often highly specific.

For Large-Scale Cell Culture (Media Supplementation):

Choice:Sigma-Aldrich.[8][9]

Reason: Cost-effectiveness.[1] If you are using grams of material for general phenotype

observation (not precise flux calculation), the slight variance in purity is acceptable for the
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price advantage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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